Cas no 83483-17-4 (Methyl 2-nitro-5-oxohexanoate)

Methyl 2-nitro-5-oxohexanoate structure
Methyl 2-nitro-5-oxohexanoate structure
Product Name:Methyl 2-nitro-5-oxohexanoate
CAS No:83483-17-4
MF:C7H11NO5
MW:189.165942430496
CID:2804479
PubChem ID:12794310
Update Time:2025-04-21

Methyl 2-nitro-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

    • METHYL 2-NITRO-5-OXOHEXANOATE
    • DTXCID40460881
    • 83483-17-4
    • SCHEMBL5319004
    • DTXSID60510074
    • Methyl 2-nitro-5-oxohexanoate
    • Inchi: 1S/C7H11NO5/c1-5(9)3-4-6(8(11)12)7(10)13-2/h6H,3-4H2,1-2H3
    • InChI Key: UEGDXIKRFJPLBN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CCC(C)=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 189.06372245Da
  • Monoisotopic Mass: 189.06372245Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 89.2Ų
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